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Compound of Interest

Compound Name: 4,4'-Sulfonyldibenzoic acid

Cat. No.: B119912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides in-depth health and safety information for 4,4'-Sulfonyldibenzoic
acid (CAS No. 2449-35-6), a compound of interest in various research and development

applications. The following sections detail its hazardous properties, safe handling procedures,

emergency response, and physical and chemical characteristics, supported by standardized

experimental protocols.

Hazard Identification and Classification
4,4'-Sulfonyldibenzoic acid is classified as an irritant. It can cause serious eye irritation and

may lead to respiratory tract irritation.[1][2]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.

Pictogram:
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Exclamation Mark GHS Pictogram

Signal Word: Warning

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4,4'-Sulfonyldibenzoic acid is

provided below. These characteristics are essential for understanding its behavior under

various experimental and storage conditions.

Property Value

Molecular Formula C₁₄H₁₀O₆S

Molecular Weight 306.29 g/mol

Appearance White to off-white crystalline powder

Melting Point >350 °C

Boiling Point 590.1 ± 35.0 °C at 760 mmHg (Predicted)

Density 1.509 ± 0.06 g/cm³ (Predicted)

Solubility Soluble in Dimethylformamide (DMF)

pKa 3.28 ± 0.10 (Predicted)

Toxicological Information
While specific toxicological studies on 4,4'-Sulfonyldibenzoic acid are not readily available in

the public domain, the hazard classification indicates potential for eye and respiratory irritation.

The experimental protocols for determining such endpoints are standardized.

Experimental Protocols for Toxicological Assessment
Acute Oral Toxicity (General Protocol based on OECD Guideline 420): This test provides

information on the adverse effects of a single oral dose of a substance. In the Fixed Dose

Procedure, groups of animals, typically female rats, are dosed in a stepwise manner at fixed

dose levels (5, 50, 300, 2000, or 5000 mg/kg).[3][4][5][6][7] The objective is to identify a dose

that produces evident toxicity but not mortality. Observations of the animals are made for at
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least 14 days, noting any signs of toxicity or mortality.[3][7] This method allows for the

classification of the substance according to the Globally Harmonized System (GHS).[3][4]

Eye Irritation/Corrosion (General Protocol based on OECD Guideline 405): This in vivo test is

designed to assess the potential of a substance to cause eye irritation or corrosion.[8][9][10] A

single dose of the test substance is applied to one eye of an experimental animal, usually an

albino rabbit, with the untreated eye serving as a control.[8] The eyes are examined at specific

intervals (1, 24, 48, and 72 hours) and the degree of irritation to the cornea, iris, and

conjunctiva is scored. The reversibility of any observed effects is also evaluated over a period

of up to 21 days. To minimize animal distress, a weight-of-the-evidence analysis and in vitro

testing are recommended before conducting in vivo studies.[8][11]

Skin Irritation (General Protocol based on OECD Guideline 439): This in vitro method utilizes a

reconstructed human epidermis (RhE) model to identify skin irritants.[12][13][14][15] The test

substance is applied topically to the tissue surface. After a defined exposure period, the cell

viability of the epidermis is measured, typically using an MTT assay.[12] A substance is

identified as an irritant if the tissue viability is reduced below a certain threshold (e.g., ≤ 50%)

compared to a negative control.[12] This method is a validated alternative to in vivo rabbit skin

irritation tests.[14]

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize exposure and

ensure laboratory safety.

Handling:

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use in a well-ventilated area, preferably under a chemical fume hood.

Wear appropriate personal protective equipment (PPE).

Storage:
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Keep the container tightly closed.

Store in a dry, cool, and well-ventilated place.

Store locked up.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 4,4'-
Sulfonyldibenzoic acid:

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-

approved safety goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. Impervious

clothing should be worn where there is a risk of significant exposure.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 or

equivalent particulate respirator should be used.

Emergency Procedures
First Aid Measures
A systematic approach to first aid is essential in case of accidental exposure.
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Exposure to 4,4'-Sulfonyldibenzoic Acid

First Aid Response

Medical Attention

Inhalation

Move to Fresh Air.
If not breathing, give artificial respiration.

Skin Contact

Wash off with soap and plenty of water.
Remove contaminated clothing.

Eye Contact

Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Consult a Physician

Click to download full resolution via product page

First Aid Procedures for Exposure

Accidental Release Measures
In the event of a spill, follow a structured response to contain and clean up the material safely.
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Accidental Release Occurs

Ensure adequate ventilation.
Evacuate unnecessary personnel.

Wear appropriate PPE:
Respirator, Gloves, Eye Protection, Lab Coat.

Prevent further leakage or spillage if safe to do so.
Avoid dust formation.

Sweep up and shovel.
Do not create dust.

Collect in a suitable, closed container for disposal.

Clean spill area.

Dispose of waste according to local regulations.

Click to download full resolution via product page

Accidental Release Response Workflow
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Environmental Precautions: Do not let the product enter drains.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce hazardous gases such as carbon oxides and

sulfur oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Ecotoxicological Information
Specific ecotoxicity data for 4,4'-Sulfonyldibenzoic acid is limited. However, as with any

chemical, release into the environment should be avoided. The principles for assessing aquatic

toxicity are outlined below.

Experimental Protocols for Ecotoxicity Assessment
Acute Toxicity to Fish (General Protocol based on OECD Guideline 203): This test determines

the concentration of a chemical that is lethal to 50% of a test fish population (LC50) over a 96-

hour period.[16] Fish are exposed to various concentrations of the substance in water, and

mortality is recorded.

Acute Immobilisation Test for Daphnia (General Protocol based on OECD Guideline 202): This

test measures the concentration at which 50% of the Daphnia magna (a small crustacean) are

immobilized (EC50) after a 48-hour exposure.[16] This provides an indication of acute toxicity

to aquatic invertebrates.

Biodegradability: Information on the biodegradability of 4,4'-Sulfonyldibenzoic acid is not

readily available. Studies would be required to determine its persistence in the environment.

Bioaccumulation: The potential for this compound to bioaccumulate in organisms is also not

well-documented. This would typically be assessed by determining its octanol-water partition

coefficient (Log Kow) and, if necessary, conducting bioaccumulation studies in aquatic

organisms.
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Disposal Considerations
Dispose of 4,4'-Sulfonyldibenzoic acid and its containers in accordance with local, regional,

and national regulations. Waste material should be handled by a licensed professional waste

disposal service.

This guide is intended for informational purposes only and should not be substituted for a

comprehensive risk assessment conducted by qualified professionals. Always refer to the most

current Safety Data Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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